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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocitrate dehydrogenase (IDH) enzymes are crucial components of cellular metabolism.[1]

Mutations in IDH1 and IDH2 are driver mutations in several cancers, including glioma, acute

myeloid leukemia (AML), and cholangiocarcinoma.[1][2][3] These mutations confer a

neomorphic (new) function upon the enzyme, which then catalyzes the reduction of α-

ketoglutarate (α-KG) to the oncometabolite D-2-hydroxyglutarate (2-HG).[1][2][4][5] The

accumulation of 2-HG disrupts a wide range of α-KG-dependent dioxygenases, leading to

epigenetic dysregulation and a block in cellular differentiation, ultimately driving tumorigenesis.

[3][6]

(1R)-IDH889 is an orally available, brain-penetrant, and allosteric inhibitor with high potency

and selectivity for mutant forms of IDH1, particularly those with R132 mutations.[7] Its efficacy

stems from its ability to specifically block the production of 2-HG in cancer cells harboring these

mutations.[7] These application notes provide detailed protocols for robustly and reproducibly

measuring the biochemical and cellular efficacy of (1R)-IDH889.
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Mechanism of Action: Mutant IDH1 and (1R)-IDH889
Inhibition
In normal physiology, wild-type IDH1 (IDH1-wt) catalyzes the oxidative decarboxylation of

isocitrate to α-KG.[5] The gain-of-function mutation in IDH1 (IDH1-mut) enables the enzyme to

convert α-KG to 2-HG.[5] (1R)-IDH889 acts as an allosteric inhibitor, binding to the mutant

IDH1 enzyme and blocking this pathological conversion.[7] This leads to a reduction in cellular

2-HG levels, reversing the epigenetic blockade and inhibiting tumor growth.[8]
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Prepare Reagents
(Assay Buffer, mIDH1 Enzyme,
NADPH, α-KG, (1R)-IDH889)

Add mIDH1 enzyme and serially
diluted (1R)-IDH889 to a

96-well plate

Pre-incubate at room
temperature

Initiate reaction by adding
α-KG and NADPH substrate mix

Immediately measure fluorescence
(Ex/Em ~340/460 nm) in

kinetic mode

Calculate rate of NADPH
consumption (slope of fluorescence

decrease)

Determine % Inhibition and
calculate IC50 value

 

Seed IDH1-mutant cells
(e.g., HT1080) in a

96-well plate

Allow cells to adhere
overnight

Treat cells with serially
diluted (1R)-IDH889 for

48-72 hours

Lyse cells and deproteinate
the samples

Measure 2-HG levels in lysate
(Colorimetric Kit or LC-MS/MS)

Normalize 2-HG levels to
protein concentration

Determine % 2-HG Reduction
and calculate IC50 value
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Seed IDH1-mutant (e.g., HT1080)
and IDH1-wt (e.g., U87 MG)

cells in 96-well plates

Treat cells with serially
diluted (1R)-IDH889

Incubate for an extended period
(e.g., 6-10 days)

Add cell viability reagent
(e.g., CellTiter-Glo®)

Measure luminescence or
fluorescence

Determine % Growth Inhibition
and calculate IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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